Cas no 2228643-14-7 (1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carboxylic acid)
2228643-14-7 structure
Product Name:1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carboxylic acid
CAS No:2228643-14-7
MF:C10H14N2O2
MW:194.230362415314
CID:5783827
PubChem ID:165686835
Update Time:2023-12-26
1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2228643-14-7
- 1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid
- EN300-1729666
- 1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carboxylic acid
-
- Inchi: 1S/C10H14N2O2/c13-9(14)10(3-1-4-10)5-8-12-7-2-6-11-12/h2,6-7H,1,3-5,8H2,(H,13,14)
- InChI Key: INIWPGILMMBGED-UHFFFAOYSA-N
- SMILES: OC(C1(CCN2C=CC=N2)CCC1)=O
Computed Properties
- Exact Mass: 194.105527694g/mol
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1Ų
1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1729666-0.05g |
1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid |
2228643-14-7 | 0.05g |
$864.0 | 2023-09-20 | ||
| Enamine | EN300-1729666-0.1g |
1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid |
2228643-14-7 | 0.1g |
$904.0 | 2023-09-20 | ||
| Enamine | EN300-1729666-0.25g |
1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid |
2228643-14-7 | 0.25g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1729666-0.5g |
1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid |
2228643-14-7 | 0.5g |
$987.0 | 2023-09-20 | ||
| Enamine | EN300-1729666-1.0g |
1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid |
2228643-14-7 | 1g |
$1029.0 | 2023-06-04 | ||
| Enamine | EN300-1729666-2.5g |
1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid |
2228643-14-7 | 2.5g |
$2014.0 | 2023-09-20 | ||
| Enamine | EN300-1729666-5.0g |
1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid |
2228643-14-7 | 5g |
$2981.0 | 2023-06-04 | ||
| Enamine | EN300-1729666-10.0g |
1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid |
2228643-14-7 | 10g |
$4421.0 | 2023-06-04 | ||
| Enamine | EN300-1729666-1g |
1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid |
2228643-14-7 | 1g |
$1029.0 | 2023-09-20 | ||
| Enamine | EN300-1729666-5g |
1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid |
2228643-14-7 | 5g |
$2981.0 | 2023-09-20 |
1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carboxylic acid Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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